Cas no 165800-57-7 (m-butoxybromobenzene)

m-butoxybromobenzene structure
m-butoxybromobenzene structure
Product Name:m-butoxybromobenzene
CAS No:165800-57-7
MF:C10H13BrO
MW:229.113622426987
MDL:MFCD11127631
CID:904888
PubChem ID:28369542
Update Time:2025-04-19

m-butoxybromobenzene Chemical and Physical Properties

Names and Identifiers

    • m-butoxybromobenzene
    • 1-bromo-3-butoxybenzene
    • 1-Bromo-3-n-butoxybenzene
    • 1-Bromo-3-butyloxybenzene
    • BS-21672
    • SCHEMBL4194351
    • DTXSID40651333
    • 165800-57-7
    • AKOS000202093
    • Benzene, 1-bromo-3-butoxy-
    • MDL: MFCD11127631
    • Inchi: 1S/C10H13BrO/c1-2-3-7-12-10-6-4-5-9(11)8-10/h4-6,8H,2-3,7H2,1H3
    • InChI Key: ATFKAEIPFYHIRS-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)OCCCC

Computed Properties

  • Exact Mass: 228.01499
  • Monoisotopic Mass: 228.01498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

m-butoxybromobenzene Pricemore >>

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